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Compound of Interest
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Despite a comprehensive search of scientific literature, no peer-reviewed studies validating the

specific biological activity of Carabrolactone A could be identified. This absence of published

data prevents a direct comparative analysis of its performance against other alternatives as

requested.

Carabrolactone A is a sesquiterpenoid natural product isolated from plants of the Carpesium

genus (Asteraceae family). While its existence is confirmed with a registered CAS number

(1187925-30-9), the scientific community has yet to publish detailed investigations into its

pharmacological effects.

The Carpesium genus is known for producing a variety of bioactive compounds, with many

species traditionally used in folk medicine for their anti-inflammatory, anti-tumor, and other

therapeutic properties.[1][2][3][4][5][6] Recent research on other compounds from Carpesium

abrotanoides, the source of Carabrolactone A, has revealed significant anti-inflammatory

activity. For instance, a novel meroterpenoid, Carpesabrolide A, was recently reported to inhibit

nitric oxide (NO) production with an IC50 value of 2.7 μM, proving more potent than the positive

control, dexamethasone.[7]

However, without specific experimental data on Carabrolactone A, it is not possible to provide

the requested comparison guides, including quantitative data tables, detailed experimental

protocols, and visualizations of signaling pathways.
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Alternative Focus: Bioactive Compounds from the
Carpesium Genus
Given the rich phytochemical profile of the Carpesium genus, a comparative analysis could be

conducted on a more extensively studied compound from this family, such as Carabrone.

Carabrone is another bioactive sesquiterpenoid from Carpesium abrotanoides with

documented anti-inflammatory, anti-fungal, and anti-tumor activities.[3]

Should you be interested in a comparison guide for a different, well-documented compound,

please provide the name, and a similar in-depth analysis can be performed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The genus Carpesium: a review of its ethnopharmacology, phytochemistry and
pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

6. Ethnobotanical Uses, Phytochemical Composition, Biosynthesis, and Pharmacological
Activities of Carpesium abrotanoides L. (Asteraceae) - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Carpesabrolide A, a novel meroterpenoid with anti-inflammatory activity from Carpesium
abrotanoides - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00292J [pubs.rsc.org]

To cite this document: BenchChem. [Lack of Peer-Reviewed Studies Hinders Comparative
Analysis of Carabrolactone A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592699#peer-reviewed-studies-validating-
carabrolactone-a-activity]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.researchgate.net/publication/271708760_The_genus_Carpesium_A_review_of_its_Ethnopharmacology_phytochemistry_and_pharmacology
https://www.benchchem.com/product/b15592699?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/25639815/
https://pubmed.ncbi.nlm.nih.gov/25639815/
https://www.researchgate.net/publication/361386875_Ethnobotanical_Uses_Phytochemical_Composition_Biosynthesis_and_Pharmacological_Activities_of_Carpesium_abrotanoides_L_Asteraceae
https://www.researchgate.net/publication/271708760_The_genus_Carpesium_A_review_of_its_Ethnopharmacology_phytochemistry_and_pharmacology
https://www.researchgate.net/publication/362167596_Chemical_constituents_of_plants_from_the_genus_Carpesium
https://www.mdpi.com/2223-7747/11/12/1598
https://pubmed.ncbi.nlm.nih.gov/35736748/
https://pubmed.ncbi.nlm.nih.gov/35736748/
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra00292j
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra00292j
https://www.benchchem.com/product/b15592699#peer-reviewed-studies-validating-carabrolactone-a-activity
https://www.benchchem.com/product/b15592699#peer-reviewed-studies-validating-carabrolactone-a-activity
https://www.benchchem.com/product/b15592699#peer-reviewed-studies-validating-carabrolactone-a-activity
https://www.benchchem.com/product/b15592699#peer-reviewed-studies-validating-carabrolactone-a-activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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